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Compound of Interest

Compound Name:
Sodium 3-Methyl-2-oxobutanoic

acid-13C2

Cat. No.: B15572931 Get Quote

Proper Disposal of Sodium 3-Methyl-2-
oxobutanoic acid-13C2
Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of laboratory chemicals is a critical aspect of ensuring a safe working

environment and maintaining environmental compliance. This document provides detailed

procedural guidance for the disposal of Sodium 3-Methyl-2-oxobutanoic acid-13C2, a stable

isotope-labeled compound. Adherence to these protocols is essential for researchers,

scientists, and drug development professionals.

Key Safety and Disposal Information
The Safety Data Sheet (SDS) for Sodium 3-methyl-2-oxobutanoate-13C2,d indicates that it is

not classified as a hazardous substance or mixture[1]. Compounds labeled with stable

isotopes, such as Carbon-13, are not radioactive and typically do not necessitate special

disposal procedures beyond those required for the unlabeled chemical[2]. Therefore, the

disposal of Sodium 3-Methyl-2-oxobutanoic acid-13C2 should be managed in the same

manner as common, non-hazardous chemical waste, in accordance with local, state, and

federal regulations[2][3].
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For quick reference, the following table summarizes the key physical and chemical properties

of the unenriched compound, 3-Methyl-2-oxobutanoic acid, and the hazard information for the

isotopically labeled sodium salt.

Property Value Source

Chemical Name
Sodium 3-methyl-2-

oxobutanoate-13C2,d
MedChemExpress

CAS Number 1216972-87-0 MedChemExpress

Molecular Formula C313C2H6DNaO3 MedChemExpress

Molecular Weight 141.09 g/mol MedChemExpress

Hazard Classification
Not a hazardous substance or

mixture
MedChemExpress[1]

Physical State Solid Fisher Scientific[4]

Melting Point
227 - 231 °C / 440.6 - 447.8 °F

(unlabeled sodium salt)
Fisher Scientific[4][5]

Solubility Soluble in water PubChem[6]

Experimental Protocols: Disposal Procedure
Follow these step-by-step instructions for the proper disposal of Sodium 3-Methyl-2-
oxobutanoic acid-13C2:

Personal Protective Equipment (PPE): Before handling the material, ensure you are wearing

appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

Waste Characterization: Confirm that the waste contains only Sodium 3-Methyl-2-
oxobutanoic acid-13C2 and is not mixed with any hazardous substances. If it is mixed with

other chemicals, the disposal procedure must be re-evaluated based on the hazards of all

components.

Containerization:
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Place the solid waste into a designated, leak-proof, and clearly labeled non-hazardous

chemical waste container.

If the material is in solution, it may be permissible to dispose of it down the drain with

copious amounts of water, provided this is in accordance with your institution's and local

wastewater regulations for non-hazardous chemical waste. Always verify institutional

policies first.

Labeling: Label the waste container clearly with the full chemical name: "Sodium 3-Methyl-
2-oxobutanoic acid-13C2 waste".

Storage: Store the waste container in a designated waste accumulation area, away from

incompatible materials.

Disposal Request: Arrange for the disposal of the non-hazardous chemical waste through

your institution's Environmental Health and Safety (EHS) office or designated waste

management provider.

Logical Decision-Making for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Sodium 3-Methyl-2-oxobutanoic acid-13C2.
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Caption: Disposal decision workflow for Sodium 3-Methyl-2-oxobutanoic acid-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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